Cas no 78167-64-3 (2-(1-Methyl-2-pyrrolidinylidene)-Acetic acid ethyl ester)
78167-64-3 structure
Product Name:2-(1-Methyl-2-pyrrolidinylidene)-Acetic acid ethyl ester
CAS No:78167-64-3
MF:C9H15NO2
MW:169.220902681351
CID:847218
PubChem ID:11788520
Update Time:2025-04-19
2-(1-Methyl-2-pyrrolidinylidene)-Acetic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-(1-Methyl-2-pyrrolidinylidene)-Acetic acid ethyl ester
- 2-?(1-?methyl-?2-?pyrrolidinylidene)Acetic acid? ethyl ester
- ethyl (2Z)-2-(1-methylpyrrolidin-2-ylidene)acetate
- DTXSID30472630
- 78167-64-3
- Ethyl (2Z)-(1-methylpyrrolidin-2-ylidene)acetate
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- Inchi: 1S/C9H15NO2/c1-3-12-9(11)7-8-5-4-6-10(8)2/h7H,3-6H2,1-2H3/b8-7-
- InChI Key: QMHAPDFFWOZVTP-FPLPWBNLSA-N
- SMILES: O(CC)C(/C=C1/CCCN/1C)=O
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.102±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 93-95 ºC (0.01 Torr)
- Flash Point: 96.6±15.1 ºC,
- Solubility: Slightly soluble (2.9 g/l) (25 º C),
2-(1-Methyl-2-pyrrolidinylidene)-Acetic acid ethyl ester Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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